1-Benzyl-N-methoxy-N-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-benzyl-N-methoxy-N-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C13H15N3O2/c1-15(18-2)13(17)12-8-14-16(10-12)9-11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3
• InChI Key: CUJFZVOFIWNQLA-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CN(N=C1)CC2=CC=CC=C2)OC
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

1-Benzyl-N-methoxy-N-methyl-1H-pyrazole-4-carboxamide is a synthetic organic compound belonging to the pyrazole family Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Benzyl-N-methoxy-N-methyl-1H-pyrazole-4-carboxamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

Introduction of the Benzyl Group: The benzyl group can be introduced via a nucleophilic substitution reaction using benzyl halides.

Methoxy and Methyl Group Addition: The methoxy and methyl groups are introduced through alkylation reactions using appropriate alkylating agents such as methyl iodide and methoxy chloride.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperature, and pressure conditions, as well as purification techniques like recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

1-Benzyl-N-methoxy-N-methyl-1H-pyrazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at different positions on the pyrazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Benzyl halides for nucleophilic substitution, and electrophiles like acyl chlorides for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-Benzyl-N-methoxy-N-methyl-1H-pyrazole-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Benzyl-N-methoxy-N-methyl-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-Benzyl-3-methyl-1H-pyrazole-4-carboxamide
• 1-Benzyl-N-methyl-1H-pyrazole-4-carboxamide
• 1-Benzyl-N-methoxy-1H-pyrazole-4-carboxamide

Uniqueness

1-Benzyl-N-methoxy-N-methyl-1H-pyrazole-4-carboxamide is unique due to the presence of both methoxy and methyl groups, which can influence its chemical reactivity and biological activity. This combination of functional groups may enhance its potential as a versatile compound in various applications.